Cas no 149234-05-9 (L-Methionine,L-isoleucyl-L-arginyl-L-valyl-L-valyl-)

• Product name: L-Methionine,L-isoleucyl-L-arginyl-L-valyl-L-valyl-
• CAS No: 149234-05-9
• MF: C₂₇H₅₂N₈O₆S
• MW: 616.81678
• CID: 100288
• PubChem ID: 11227345

L-Methionine,L-isoleucyl-L-arginyl-L-valyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Methionine,L-isoleucyl-L-arginyl-L-valyl-L-valyl-
• H-Ile-Arg-Val-Val-Met-OH
• ILE-ARG-VAL-VAL-MET
• IRVVM
• 149234-05-9
• CS-0634477
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoyl]amino]-4-methylsulfanylbutanoic acid
• HY-P3972

• Inchi： InChI=1S/C27H52N8O6S/c1-8-16(6)19(28)23(37)32-17(10-9-12-31-27(29)30)22(36)34-21(15(4)5)25(39)35-20(14(2)3)24(38)33-18(26(40)41)11-13-42-7/h14-21H,8-13,28H2,1-7H3,(H,32,37)(H,33,38)(H,34,36)(H,35,39)(H,40,41)(H4,29,30,31)
• InChI Key： IFEIEPCGWXXMMT-UHFFFAOYSA-N
• SMILES： NC(C(NC(C(NC(C(NC(C(NC(C(O)=O)CCSC)=O)C(C)C)=O)C(C)C)=O)CCCNC(=N)N)=O)C(CC)C

Computed Properties

• Exact Mass: 616.37300
• Monoisotopic Mass: 616.37305258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 20
• Complexity: 928
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 269Ų
• XLogP3: -1.3

Experimental Properties

• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• PSA: 266.92000
• LogP: 3.16680